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Compound of Interest

Compound Name: 5,6-Dimethyl-1H-benzotriazole

Cat. No.: B1355244

This technical guide provides a comprehensive overview of the physical properties and safety
data for 5,6-Dimethyl-1H-benzotriazole (CAS 4184-79-6). The information is intended for
researchers, scientists, and professionals in drug development and other relevant scientific
fields.

Chemical Identity

Systematic Name: 5,6-dimethyl-1H-benzotriazole.[1][2]

Common Synonyms: 5,6-Dimethylbenzotriazole, 5,6-Dimethyl-1,2,3-benzotriazole.[1][3]
Molecular Formula: CsHoNs[1][2][4]

Molecular Weight: 147.18 g/mol [2][4]

Chemical Structure:

Caption: Molecular structure of 5,6-Dimethyl-1H-benzotriazole.

Physical and Chemical Properties

The physical and chemical properties of 5,6-Dimethyl-1H-benzotriazole are summarized in
the table below. These properties are critical for understanding its behavior in various
experimental and industrial settings.
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Property Value Reference

Yellow to brown crystalline

Appearance sowder [31[5]
Melting Point 152-156 °C [3][5][6]
Boiling Point 373.5+ 11.0 °C (Predicted) [3]
Density 1.217 + 0.06 g/cm3 (Predicted) [31[5]

Soluble in organic solvents like
Solubility ethanol and acetone; limited [1]

solubility in water.

pKa 8.92 + 0.40 (Predicted) [3]

Flash Point 145.6 °C [5]

Safety and Hazard Information

Understanding the safety and hazard profile of a chemical is paramount for its safe handling
and use. The following tables summarize the available safety data for 5,6-Dimethyl-1H-
benzotriazole.

~HS | Classificati

Hazard Class Category
Skin Irritation 2
Eye Irritation 2

Specific target organ toxicity — Single exposure
(Respiratory tract irritation)

Source: PubChem|2]

Hazard and Precautionary Statements
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Code Statement

H315 Causes skin irritation.

H319 Causes serious eye irritation.
H335 May cause respiratory irritation.

Avoid breathing

P261 .
dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.
Wear protective gloves/eye protection/face
P280 .
protection.
P302+P352 IF ON SKIN: Wash with plenty of water.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
P319 Get medical help if you feel unwell.

Source: PubChem|2]

Experimental Protocols

Detailed experimental protocols for the determination of the physical and safety properties of
5,6-Dimethyl-1H-benzotriazole are not readily available in the public domain. Standard
analytical methods as prescribed by organizations such as the OECD (Organisation for
Economic Co-operation and Development) or ASTM (American Society for Testing and
Materials) would typically be employed for such characterizations.

Logical Workflow for Chemical Safety Assessment

The following diagram illustrates a generalized workflow for assessing the safety of a chemical
substance like 5,6-Dimethyl-1H-benzotriazole.
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Chemical Safety Assessment Workflow

Start: Identify Chemical
(CAS 4184-79-6)

Gather Physical, Chemical,
and Toxicological Data

Hazard Identification

Exposure Assessment

Risk Characterization

Risk Management and Communication

End: Safe Handling Protocol

Click to download full resolution via product page
Caption: A generalized workflow for chemical safety assessment.

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety guide. Users should consult the full Safety Data Sheet (SDS) and other
relevant safety resources before handling this chemical. All laboratory work should be
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conducted in accordance with established safety protocols and under the supervision of
qualified personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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